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Compound of Interest

Compound Name: Gefitinib-based PROTAC 3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gefitinib-based PROTAC 3 is a Proteolysis Targeting Chimera (PROTAC) designed for the
targeted degradation of the Epidermal Growth Factor Receptor (EGFR). This molecule consists
of a ligand that binds to EGFR, a linker, and a ligand that recruits the von Hippel-Lindau (VHL)
E3 ubiquitin ligase.[1][2][3][4] This ternary complex formation leads to the ubiquitination and
subsequent degradation of EGFR by the proteasome. These application notes provide an
overview of the in vitro activity of Gefitinib-based PROTAC 3 and a detailed, representative
protocol for in vivo xenograft studies to evaluate its anti-tumor efficacy.

Mechanism of Action

Gefitinib-based PROTAC 3 functions by hijacking the cell's natural protein disposal system to
eliminate EGFR. The Gefitinib-derived ligand portion of the PROTAC binds to the EGFR
protein. Simultaneously, the VHL ligand portion binds to the VHL E3 ubiquitin ligase. This
proximity induces the ubiquitination of EGFR, marking it for degradation by the 26S
proteasome. This event leads to the downregulation of EGFR-mediated signaling pathways,
which are critical for tumor cell proliferation and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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